3-{[(3R*,4S*)-3-(2-carboxyethyl)-4-(dimethylamino)piperidin-1-yl]methyl}benzoic acid

• IUPAC Name: 3-[[(3R,4S)-3-(2-carboxyethyl)-4-(dimethylamino)piperidin-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C18H26N2O4/c1-19(2)16-8-9-20(12-15(16)6-7-17(21)22)11-13-4-3-5-14(10-13)18(23)24/h3-5,10,15-16H,6-9,11-12H2,1-2H3,(H,21,22)(H,23,24)/t15-,16+/m1/s1
• InChI Key: NGVKNZZGSXCCAE-CVEARBPZSA-N
• Canonical SMILES: CN(C)C1CCN(CC1CCC(=O)O)CC2=CC(=CC=C2)C(=O)O
• Isomeric SMILES: CN(C)[C@H]1CCN(C[C@H]1CCC(=O)O)CC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like the one often involves multi-step chemical reactions, starting from simpler precursors. A study by Peeters et al. (1994) discusses the synthesis of related compounds, highlighting the importance of controlling stereochemistry for achieving desired configurations (Peeters, O., Blaton, N., & Ranter, C. J., 1994).

Molecular Structure Analysis

The molecular structure is crucial for understanding the physical and chemical behavior of a compound. X-ray diffraction studies, like those discussed by Dega‐Szafran, Jaskólski, & Szafran (2007), provide detailed insights into the arrangement of atoms within a molecule, offering a basis for predicting its reactivity and interaction with other molecules (Dega‐Szafran, Z., Jaskólski, M., & Szafran, M., 2007).

Chemical Reactions and Properties

The chemical reactivity of a compound is influenced by its functional groups and molecular structure. Research by Ivanova et al. (2019) on hybrid compounds based on similar structural motifs provides insights into the types of chemical reactions these molecules can undergo and their potential applications (Ivanova, A., Kanevskaya, I. V., & Fedotova, O. V., 2019).

Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity, which is not specified for this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific safety data, general precautions should be taken when handling this compound. It should be treated as potentially hazardous until proven otherwise.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. If it’s intended to be a drug, studies could be conducted to determine its biological activity, toxicity, and pharmacokinetics.